3-Iodo-4-(isopentyloxy)benzoic acid

• CAS No.: 1131614-43-1
• Molecular Formula: C12H15IO3
• Molecular Weight: 334.15
• IUPAC Name: 3-iodo-4-(3-methylbutoxy)benzoic acid
• InChI: InChI=1S/C12H15IO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key: GLUJOHCXVJVKQV-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=C(C=C(C=C1)C(=O)O)I

Description

3-Iodo-4-(isopentyloxy)benzoic acid is a halogenated benzoic acid derivative featuring an iodine atom at the 3-position and an isopentyloxy group (-OCH2CH2CH(CH2)2) at the 4-position of the aromatic ring.

Comparison with Similar Compounds

Structural and Substituent Effects

Substituent Position and Electronic Effects

• 3-Iodobenzoic Acid (iba) : Lacks the alkoxy group but shares the 3-iodo substitution. The absence of the 4-position substituent reduces steric hindrance, making it more suitable for post-synthetic exchange (PSE) in MOFs .
• 3-Iodo-4-(methoxycarbonyl)benzoic Acid (mono-ester): Replaces the isopentyloxy group with a methoxycarbonyl (-COOCH3) group. The ester group enhances lipophilicity but reduces acidity (pKa ~4.5 vs. ~2.8 for carboxylic acids) .
• Ethyl 4-(5-(3-methylisoxazol-5-ylamino)pentyloxy)benzoate (I-6502): Features a linear pentyloxy chain and an ester group. The linear chain may reduce steric bulk compared to branched isopentyloxy, affecting binding in biosensors or MOFs .

Alkoxy Chain Variations

Physicochemical Properties

Compound	Molecular Weight	Substituent Position	Key Functional Groups	Solubility (Predicted)	Acidity (pKa)
3-Iodo-4-(isopentyloxy)benzoic acid	362.16 (est.)	3-I, 4-O-isopentyl	-COOH, -O-alkyl, -I	Low in water	~2.8–3.1
3-Iodobenzoic acid (iba)	248.03	3-I	-COOH, -I	Moderate in polar solvents	~2.8
3-Iodo-4-(methoxycarbonyl)benzoic acid	306.06	3-I, 4-COOCH3	-COOH, -COOCH3, -I	Low in water	~4.5 (ester)
I-6502	378.40	4-O-pentyl, ester	-COOEt, -O-alkyl, -I	Low in water	~4.3 (ester)

Note: Solubility and acidity estimated based on analogous structures in .

Pharmaceutical Potential

• The isopentyloxy chain may improve blood-brain barrier penetration compared to shorter-chain analogs (e.g., isopropoxymethyl derivatives) .
• Ester derivatives (e.g., mono-ester) are more metabolically stable than carboxylic acids but require hydrolysis for activation .

Key Research Findings

• Substituent Position Dominates Biosensor Recognition : Para-substituted benzoic acids (e.g., pABA) show stronger biosensor responses than meta-substituted analogs like 3-iodobenzoic acid .
• Iodine Enhances MOF Analysis : Iodo-labeled benzoic acids enable precise tracking of linker distribution in MOFs via ion beam analysis .
• Branching Affects Solubility : Branched alkoxy chains (e.g., isopentyloxy) reduce aqueous solubility compared to linear or cyclic ether substituents .